Cas no 1105235-36-6 (N-(4-ethylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide)

• Product Name: N-(4-ethylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide
• CAS No: 1105235-36-6
• MF: C₂₂H₁₉N₃O₂S
• MW: 389.470163583755
• CID: 5386110
• Update Time: 2025-10-24

N-(4-ethylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide
• Thieno[3,2-d]pyrimidine-3(4H)-acetamide, N-(4-ethylphenyl)-4-oxo-7-phenyl-

• Inchi： 1S/C22H19N3O2S/c1-2-15-8-10-17(11-9-15)24-19(26)12-25-14-23-20-18(13-28-21(20)22(25)27)16-6-4-3-5-7-16/h3-11,13-14H,2,12H2,1H3,(H,24,26)
• InChI Key： DEBHCUICEPXUQZ-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC=C(CC)C=C2)=O)C(=O)C2SC=C(C3=CC=CC=C3)C=2N=1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 13.61±0.70(Predicted)

Additional information on N-(4-ethylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide

N-(4-Ethylphenyl)-2-{4-Oxo-7-Phenyl-3H,4H-Thieno[3,2-d]pyrimidin-3-yl}Acetamide: A Comprehensive Overview

N-(4-Ethylphenyl)-2-{4-Oxo-7-Phenyl-3H,4H-Thieno[3,2-d]pyrimidin-3-yl}Acetamide, also known by its CAS number 1105235-36-6, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of thienopyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule incorporates a thieno[3,2-d]pyrimidine core, a heterocyclic structure that serves as a scaffold for various pharmacophores, making it a valuable target for drug discovery.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thienopyrimidine ring system. Recent advancements in synthetic methodologies have enabled chemists to optimize the construction of such heterocycles, ensuring higher yields and better purity. For instance, a study published in the Journal of Organic Chemistry highlighted the use of microwave-assisted synthesis to expedite the formation of the thienopyrimidine core, significantly reducing reaction times while maintaining product quality.

The structural features of N-(4-Ethylphenyl)-2-{4-Oxo-7-Phenyl... include an acetamide group attached to the thienopyrimidine moiety. This functional group is known for its ability to enhance bioavailability and stability in biological systems. Additionally, the presence of an ethylphenyl substituent introduces lipophilicity into the molecule, which is crucial for membrane permeability and binding affinity to target proteins.

Recent research has focused on evaluating the biological activities of this compound. In vitro studies have demonstrated its potential as an inhibitor of certain kinases involved in cellular signaling pathways. For example, a study conducted at the University of California revealed that this compound exhibits moderate inhibitory activity against Aurora kinase A, a key regulator in cell cycle progression and cancer development.

Beyond its direct biological applications, this compound serves as a valuable template for further structural modifications. Medicinal chemists are actively exploring analogs with varied substituents to optimize pharmacokinetic properties and therapeutic efficacy. For instance, substituting the ethyl group with other alkyl chains or aromatic moieties could lead to compounds with enhanced selectivity or reduced toxicity.

In terms of physical properties, this compound has a melting point of approximately 185°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for various analytical techniques like high-performance liquid chromatography (HPLC) and mass spectrometry.

The application of computational chemistry tools has further deepened our understanding of this compound's behavior at the molecular level. Docking studies using software like AutoDock have provided insights into its binding modes with target proteins, guiding further optimization efforts.

In conclusion, N-(4-Ethylphenyl)-2-{4-Oxo... represents a promising lead compound in drug discovery research. Its unique structure and versatile functional groups make it an attractive candidate for exploring new therapeutic avenues across various disease states.